Cas no 87941-69-3 (Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-)

87941-69-3 structure
Product name:Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-
Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-
- 3-benzyl-2,4-dihydroxybenzoic acid
- SCHEMBL10721869
- DTXSID60741962
- 87941-69-3
-
- Inchi: InChI=1S/C14H12O4/c15-12-7-6-10(14(17)18)13(16)11(12)8-9-4-2-1-3-5-9/h1-7,15-16H,8H2,(H,17,18)
- InChI Key: OEUKLGGHRHDBEX-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CC2=C(C=CC(=C2O)C(=O)O)O
Computed Properties
- Exact Mass: 244.07355886g/mol
- Monoisotopic Mass: 244.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8Ų
- XLogP3: 3.2
Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)- Related Literature
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Susumu Arimori,Matthew G. Davidson,Thomas M. Fyles,Thomas G. Hibbert,Tony D. James,Gabriele I. Kociok-Köhn Chem. Commun., 2004, 1640-1641
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
87941-69-3 (Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-) Related Products
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- 2215-21-6(3,5-Diisopropylsalicylic acid)
- 1439373-47-3((2S)?-2,?4-?Morpholinedicarboxyl?ic Acid 4-?(Phenylmethyl) Ester)
- 86662-15-9(3-(4-Chlorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxylic acid)
- 851132-57-5(N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)
- 2137988-60-2(5-Isothiazolepropanoic acid, 4-bromo-α,α-difluoro-)
- 1804377-70-5(2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-acetonitrile)
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